Cas no 1340272-26-5 (1-[(4-methoxyphenyl)methyl]azetidin-3-amine)

• Product Name: 1-[(4-methoxyphenyl)methyl]azetidin-3-amine
• CAS No: 1340272-26-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5573042
• Update Time: 2025-08-03

1-[(4-methoxyphenyl)methyl]azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, 1-[(4-methoxyphenyl)methyl]-
• 1-[(4-methoxyphenyl)methyl]azetidin-3-amine

• Inchi： 1S/C11H16N2O/c1-14-11-4-2-9(3-5-11)6-13-7-10(12)8-13/h2-5,10H,6-8,12H2,1H3
• InChI Key： WYFPLKXDIHFKCE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)CC(N)C1

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 287.6±35.0 °C(Predicted)
• pka: 8.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(4-methoxyphenyl)methyl]azetidin-3-amine

1-[(4-Methoxyphenyl)methyl]azetidin-3-amine: A Comprehensive Overview

The compound 1-[(4-methoxyphenyl)methyl]azetidin-3-amine (CAS No. 1340272-26-5) is a fascinating molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the 4-methoxyphenyl group introduces unique electronic and steric properties, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of small-molecule inhibitors for various therapeutic targets. The azetidine ring is known for its ability to adopt multiple conformations, which can enhance binding affinity to target proteins. In the case of 1-[(4-methoxyphenyl)methyl]azetidin-3-amine, the methoxy group on the phenyl ring further modulates the electronic environment, potentially improving bioavailability and selectivity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, such as kinase inhibitors and GPCR modulators. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its role in anticancer drug development.

In addition to its pharmacological applications, 1-[(4-methoxyphenyl)methyl]azetidin-3-amine has shown promise in materials science. Its unique structure allows for the formation of stable covalent networks, which can be utilized in the development of advanced materials such as high-performance polymers or stimuli-responsive gels. Recent advancements in click chemistry have further expanded its utility, enabling efficient synthesis routes for complex architectures.

The synthesis of 1-[(4-methoxyphenyl)methyl]azetidin-3-amine typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Researchers have optimized these protocols to achieve high yields and purity levels, ensuring scalability for industrial applications. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular structure and stability under various conditions. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, which are critical for drug development.

In conclusion, 1-[(4-methoxyphenyl)methyl]azetidin-3-amine (CAS No. 1340272-26-) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and modular structure make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a significant role in shaping future advancements in these fields.